STX2845

• CAS No.: 1623785-66-9
• Molecular Formula: C19H24N2O6S
• Molecular Weight: 408.469
• IUPAC Name: 6-sulfamoyloxy-2-(3,4,5-trimethoxybenzyl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C19H24N2O6S/c1-24-17-8-13(9-18(25-2)19(17)26-3)11-21-7-6-14-10-16(27-28(20,22)23)5-4-15(14)12-21/h4-5,8-10H,6-7,11-12H2,1-3H3,(H2,20,22,23)
• InChI Key: FADBCEQHRUPPSL-UHFFFAOYSA-N
• SMILES: COC1=C(OC)C(OC)=CC(CN2CC3=C(C=C(OS(=O)(N)=O)C=C3)CC2)=C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: STX2845; STX-2845; STX 2845

Description

STX2845 is a nonsteroidal Sulfamate Derivative that inhibit Carbonic Anhydrase IX (Ki = 2 nM)

Scientific Research Applications

Advanced Imaging Techniques in Biofilm Research

STX2845 finds application in advanced imaging techniques for analyzing complex natural systems. Techniques like laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM) enable in situ analysis of microbial communities. These methods are powerful tools for examining environmental microbial communities in aggregates and films. STXM, in particular, offers quantitative analytical imaging possibilities that enhance our understanding of microbial biofilm systems (Neu et al., 2010).

Phylogenetic Analysis and Post-Analysis of Large Phylogenies

In the realm of phylogenetic analysis, tools like RAxML (Randomized Axelerated Maximum Likelihood) are employed for analyzing large datasets under maximum likelihood. These tools have evolved to accommodate increasing dataset sizes, which is pertinent in the context of this compound research. Advanced features and extensions in RAxML cater to the diverse data types and models related to this compound, enhancing user community service and efficiency in phylogenetic analyses (Stamatakis, 2014).

NSTX Upgrade and Plasma Transport Research

The National Spherical Torus eXperiment (NSTX) upgrade is significant in plasma transport research, which can be linked to this compound studies. This upgrade aims to reduce collisionality in plasma, which could be relevant in understanding this compound's behavior in plasma environments. NSTX-U's enhancement of plasma confinement, stability, and non-inductive operation can provide insights into the fundamental interactions of this compound in such advanced research settings (Menard et al., 2011).

Nuclear Pregnane X Receptor and Xenobiotic Metabolism

Research into the nuclear pregnane X receptor (PXR; NR1I2) is critical for understanding this compound's interactions at the molecular level. PXR plays a key role in the body's defense against toxic substances and is activated by a variety of chemicals, including this compound-related compounds. This receptor's interaction with hydrophobic toxins and its impact on gene expression related to cytochrome P450 enzymes are crucial in the metabolism and elimination of xenobiotics like this compound (Kliewer et al., 2002).

High-Resolution Secondary Ion Mass Spectrometry (NanoSIMS)

The application of NanoSIMS in environmental microbiology is essential for a single-cell view of microorganisms, which can be extended to studying the impact of this compound at the cellular level. NanoSIMS, coupled with isotope labeling, helps in localizing cellular activities and understanding the distribution of this compound at a submicrometer scale. This technique is vital for elucidating cellular mechanisms and activities impacted by this compound (Behrens et al., 2012).